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Compound of Interest

Compound Name: Bromoiodomethane

Cat. No.: B1195271 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe handling

and disposal of chemical reagents is paramount. Bromoiodomethane, a dense, colorless to

pale yellow liquid, is a valuable reagent in organic synthesis but requires strict adherence to

safety protocols due to its corrosive and irritant nature.[1][2][3] This guide provides essential,

step-by-step logistical and safety information for the proper disposal of bromoiodomethane,

ensuring the safety of laboratory personnel and minimizing environmental impact.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is crucial to handle bromoiodomethane with

appropriate personal protective equipment (PPE). This includes chemical-resistant gloves

(nitrile or neoprene are recommended), safety goggles, and a lab coat.[1][4] All handling of

bromoiodomethane and its waste should be conducted within a certified chemical fume hood

to avoid inhalation of its vapors, which can cause respiratory irritation.[1][4]

Quantitative Data Summary
The following table summarizes the key quantitative data for bromoiodomethane, providing a

quick reference for its physical and chemical properties.
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Property Value

Molecular Formula CH2BrI

Molecular Weight 220.84 g/mol [2]

Appearance Colorless to pale yellow liquid[2][5]

Density 2.93 g/mL at 25 °C

Boiling Point 138-141 °C[2]

Solubility Insoluble in water; soluble in organic solvents[3]

Refractive Index n20/D 1.6382[2]

Step-by-Step Disposal Protocol
The primary and recommended method for the disposal of bromoiodomethane is through a

certified hazardous waste management service or your institution's Environmental Health and

Safety (EHS) department.[4] Under no circumstances should bromoiodomethane be disposed

of down the drain or in regular solid waste.[4]

Experimental Protocol: Waste Collection and Temporary Storage

Containerization: Collect all bromoiodomethane waste, including contaminated

consumables (e.g., pipette tips, absorbent materials), in a designated and compatible

hazardous waste container.[4][6] The container should be made of a material that is resistant

to halogenated compounds.

Labeling: Clearly label the waste container with "Hazardous Waste," the full chemical name

"Bromoiodomethane," and the appropriate hazard symbols (e.g., corrosive, irritant).[4]

Segregation: Bromoiodomethane waste is classified as a halogenated organic waste.[7] It

is crucial to segregate it from non-halogenated organic waste and other incompatible

chemical waste streams, such as strong bases and oxidizing agents.[4][8]

Storage: Store the sealed and labeled waste container in a designated, well-ventilated, and

secure hazardous waste accumulation area.[4] This area should be away from general
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laboratory traffic and incompatible materials.

Professional Disposal: Arrange for the collection and disposal of the bromoiodomethane
waste through your institution's EHS department or a licensed hazardous waste disposal

contractor.[4] They are equipped to handle and dispose of such chemicals in an

environmentally responsible and compliant manner. One industrial-scale disposal method is

incineration in a chemical incinerator equipped with an afterburner and scrubber.[8]

Note on Chemical Neutralization: While some general literature suggests that halogenated

organic compounds can be neutralized with strong bases, specific, validated laboratory-scale

protocols for the chemical neutralization of bromoiodomethane are not readily available in the

provided search results. Therefore, attempting chemical neutralization without a validated

procedure is not recommended. The safest and most compliant disposal method remains the

use of professional hazardous waste management services.

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of

bromoiodomethane.
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Caption: Logical workflow for the proper disposal of bromoiodomethane.
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By adhering to these procedures, laboratory professionals can ensure the safe and responsible

management of bromoiodomethane waste, fostering a secure research environment and

upholding their commitment to environmental stewardship.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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